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Compound of Interest

Compound Name: trans-4,5-Epoxy-2E,7Z-decadienal

Cat. No.: B1147774 Get Quote

An In-depth Technical Guide to trans-4,5-Epoxy-
2E-decenal
Disclaimer: This technical guide provides an in-depth overview of trans-4,5-Epoxy-2E-decenal.

Initial searches for "trans-4,5-Epoxy-2E,7Z-decadienal" did not yield information on a

compound with this specific nomenclature. It is highly probable that the intended compound of

interest is the widely studied trans-4,5-Epoxy-2E-decenal, which is the focus of this document.

Introduction
trans-4,5-Epoxy-2E-decenal is an α,β-unsaturated aldehyde that is a prominent product of the

autoxidation of polyunsaturated fatty acids such as linoleic and arachidonic acid.[1][2] This

volatile compound is notable for its characteristic metallic odor, which is a key component of the

scent of mammalian blood.[3] Its high reactivity, stemming from the presence of an aldehyde,

an epoxide, and a double bond, makes it a significant molecule in the study of lipid peroxidation

and its biological consequences. This guide provides a comprehensive overview of its chemical

structure, properties, synthesis, and biological relevance for researchers, scientists, and drug

development professionals.

Chemical Structure and Properties
trans-4,5-Epoxy-2E-decenal is a ten-carbon chain compound containing a terminal aldehyde

group, a trans-epoxide between carbons 4 and 5, and a trans-double bond at the 2-position.
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Chemical Identifiers
Identifier Value

IUPAC Name 3-(3-pentyloxiran-2-yl)prop-2-enal[4][5]

CAS Number 134454-31-2[6][7]

Molecular Formula C₁₀H₁₆O₂[4][6]

Molecular Weight 168.23 g/mol [4][8]

InChI

InChI=1S/C10H16O2/c1-2-3-4-6-9-10(12-9)7-5-

8-11/h5,7-10H,2-4,6H2,1H3/b7-

5+/t9-,10+/m0/s1[6]

InChIKey HIOMEXREAUSUBP-IUUOVRRDSA-N[6]

Canonical SMILES CCCCCC1OC1C=CC=O[1]

Synonyms
(E)-4,5-Epoxy-2-decenal, 3-(3-pentyloxiran-2-

yl)-2E-propenal[2][7]

Physicochemical Properties
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Property Value Source

Appearance
Colorless to pale yellow clear

liquid
[9]

Boiling Point 92.00 °C @ 5.00 mm Hg [9]

Specific Gravity
0.94500 to 0.96500 @ 20.00

°C
[9]

Refractive Index
1.47200 to 1.47800 @ 20.00

°C
[9]

Solubility

Soluble in alcohol, DMSO (30

mg/mL), DMF (30 mg/mL),

Ethanol (30 mg/mL). Water

solubility is estimated at 1153

mg/L @ 25 °C.

[1][9]

Storage
Store at -20°C under nitrogen

in a tightly sealed container.
[1][9]

Biological Significance and Activity
trans-4,5-Epoxy-2E-decenal is a reactive aldehyde that can readily interact with biological

nucleophiles, such as the amino groups of lysine residues in proteins.[2] This interaction can

lead to a loss of protein function and cellular viability, highlighting the compound's role in the

pathological effects of oxidative stress.[1]

One of the most notable characteristics of this compound is its potent metallic odor, which is

responsible for the characteristic smell of blood.[3] This has led to research into its role as a

chemosignal for predators. The odor detection threshold for humans is remarkably low, at 1.5

pg/L in air.[1] Interestingly, humans are more sensitive to the (-)-(4S,5S) enantiomer.[10]

Furthermore, this aldehyde has been implicated in the formation of DNA adducts, specifically

1,N(6)-etheno-2'-deoxyadenosine and 1,N(2)-etheno-2'-deoxyguanosine, which suggests

potential genotoxicity.[3]

Experimental Protocols
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Synthesis of trans-4,5-Epoxy-2E-decenal
A common and efficient method for the synthesis of trans-4,5-Epoxy-2E-decenal is a two-step

process involving an epoxidation followed by a Wittig reaction.[11][12]

Step 1: Epoxidation of (E)-2-octenal

(E)-2-octenal is treated with alkaline hydrogen peroxide. This reaction selectively forms the

trans-epoxide across the C4-C5 double bond.

The reaction is typically carried out in a suitable solvent like methanol or ethanol.

The pH is maintained in the alkaline range to facilitate the epoxidation.

The product, trans-4,5-epoxy-octanal, is then purified, for example, by column

chromatography.

Step 2: Wittig-type Chain Elongation

The purified trans-4,5-epoxy-octanal is then subjected to a Wittig-type reaction to extend the

carbon chain and introduce the C2-C3 double bond and the terminal aldehyde group.

The ylide formylmethylene triphenylphosphorane is used for this step.

The reaction is typically performed in an aprotic solvent like tetrahydrofuran (THF).

The final product, trans-4,5-Epoxy-2E-decenal, is then purified using techniques such as

column chromatography.

This synthetic route provides good overall yields of the desired product.[11][12]

Visualized Synthesis Pathway
The following diagram illustrates the two-step synthesis of trans-4,5-Epoxy-2E-decenal.
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Step 1: Epoxidation Step 2: Wittig Reaction

(E)-2-octenal trans-4,5-epoxy-octanal
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trans-4,5-Epoxy-2E-decenal
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Click to download full resolution via product page

Synthesis of trans-4,5-Epoxy-2E-decenal

Logical Relationship of Biological Activity
The following diagram outlines the logical progression from the formation of trans-4,5-Epoxy-

2E-decenal to its biological consequences.
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Formation and Biological Effects of trans-4,5-Epoxy-2E-decenal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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